Ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carbonyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-(1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C17H21N3O5S/c1-4-25-16(23)10-6-5-7-20(9-10)14(22)12-8-11-13(21)18(2)17(24)19(3)15(11)26-12/h8,10H,4-7,9H2,1-3H3
• InChI Key: JUSFQZMZJNAXII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=CC3=C(S2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol
• CAS No.: 946206-98-0

Description

Ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carbonyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C17H21N3O5S and its molecular weight is 379.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Heterocyclic Chemistry

The research has explored the synthesis of diverse heterocyclic compounds, including pyrimidines, thiazoles, and pyridines, which are significant in medicinal chemistry for their potential biological activities. For instance, the synthesis of diamino-substituted pyrano and pyrimido derivatives through reactions involving similar carbonyl compounds has been documented, showcasing the ability to generate complex structures from ethyl 1-amino substituted derivatives (Paronikyan et al., 2016) Paronikyan et al., 2016. These syntheses are crucial for developing new compounds with potential pharmacological activities.

Furthermore, studies have also focused on creating novel fused systems such as pyrido and thieno pyrimidines, and their derivatives, indicating the compound's utility in synthesizing complex molecules that could have various scientific and pharmacological applications (Bakhite et al., 2005) Bakhite et al., 2005.

Catalysis and Reaction Mechanisms

The compound has also been involved in studies related to catalysis and reaction mechanisms, such as the phosphine-catalyzed [4 + 2] annulation processes, highlighting its role in facilitating complex chemical reactions leading to highly functionalized tetrahydropyridines (Zhu et al., 2003) Zhu et al., 2003.

Chemical Properties and Transformations

Investigations into the chemical properties and transformations of related compounds provide insights into how such structures can be manipulated to synthesize new chemical entities with potential utility in various fields, including pharmaceuticals and materials science (Nagamatsu et al., 1984) Nagamatsu et al., 1984.